![molecular formula C5H9Cl B104530 2-Chloro-3-methyl-2-butene CAS No. 17773-65-8](/img/structure/B104530.png)
2-Chloro-3-methyl-2-butene
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Overview
Description
2-Chloro-3-methyl-2-butene (CMB) is a chemical compound that belongs to the class of halogenated alkenes. It is widely used in scientific research as a reagent and intermediate for the synthesis of various organic compounds. CMB is a colorless liquid with a pungent odor and is highly flammable. It is commonly used in organic synthesis due to its high reactivity and selectivity.
Mechanism of Action
2-Chloro-3-methyl-2-butene is a highly reactive compound that can undergo various chemical reactions, such as nucleophilic substitution, addition, and elimination reactions. The mechanism of action of this compound depends on the specific reaction it undergoes. For example, in the synthesis of amino acids, this compound reacts with a nucleophile to form an intermediate, which then undergoes further reactions to form the final product.
Biochemical and Physiological Effects:
This compound has been shown to have toxic effects on living organisms. It can cause skin irritation, respiratory problems, and eye damage. This compound has also been shown to have mutagenic and carcinogenic properties. Therefore, it is important to handle this compound with care and to take appropriate safety measures when working with it.
Advantages and Limitations for Lab Experiments
2-Chloro-3-methyl-2-butene is a highly reactive and selective reagent that can be used in a wide range of organic synthesis reactions. It is relatively easy to synthesize and is readily available. However, this compound is highly toxic and requires careful handling and disposal. Also, its high reactivity can make it difficult to control the reaction conditions, which can lead to unwanted side reactions.
Future Directions
There are many potential future directions for the use of 2-Chloro-3-methyl-2-butene in scientific research. One area of interest is the synthesis of new bioactive compounds, such as anti-cancer drugs and anti-inflammatory agents. Another area of interest is the development of new insecticides, herbicides, and fungicides that are more effective and environmentally friendly. Additionally, the use of this compound in the synthesis of new materials, such as polymers and nanoparticles, is an area of active research. Overall, this compound is a versatile and important reagent in organic synthesis that has many potential applications in scientific research.
Synthesis Methods
2-Chloro-3-methyl-2-butene can be synthesized by the reaction of 2-methyl-2-butene with hydrochloric acid in the presence of a catalyst. The reaction proceeds through the addition of HCl to the double bond of 2-methyl-2-butene, followed by the elimination of HCl to form this compound. The reaction can be carried out under mild conditions and yields a high purity product.
Scientific Research Applications
2-Chloro-3-methyl-2-butene is widely used in scientific research as a reagent and intermediate for the synthesis of various organic compounds. It is used in the synthesis of amino acids, peptides, and other bioactive compounds. This compound is also used in the synthesis of insecticides, herbicides, and fungicides. It is used as a starting material for the synthesis of pharmaceuticals, such as anti-cancer drugs and anti-inflammatory agents.
Properties
17773-65-8 | |
Molecular Formula |
C5H9Cl |
Molecular Weight |
104.58 g/mol |
IUPAC Name |
2-chloro-3-methylbut-2-ene |
InChI |
InChI=1S/C5H9Cl/c1-4(2)5(3)6/h1-3H3 |
InChI Key |
WIIKEBDPJPYJHF-UHFFFAOYSA-N |
SMILES |
CC(=C(C)Cl)C |
Canonical SMILES |
CC(=C(C)Cl)C |
boiling_point |
96.0 °C |
17773-65-8 | |
synonyms |
2-Chloro-3-methyl-2-butene |
Origin of Product |
United States |
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